3-(3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-6-fluoroquinolin-4(1H)-one

• IUPAC Name: 3-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1H-quinolin-4-one
• InChI: InChI=1S/C19H14FN3O4/c1-25-15-5-3-4-11(17(15)26-2)18-22-19(27-23-18)13-9-21-14-7-6-10(20)8-12(14)16(13)24/h3-9H,1-2H3,(H,21,24)
• InChI Key: NXUHAKRVVYRJCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=NOC(=N2)C3=CNC4=C(C3=O)C=C(C=C4)F
• Molecular Formula: C19H14FN3O4
• Molecular Weight: 367.3 g/mol

Description

3-(3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-6-fluoroquinolin-4(1H)-one, also known as DFOQ, is a novel compound that has been extensively studied in recent years due to its potential applications in scientific research. DFOQ belongs to the class of quinolone derivatives and has been shown to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Scientific Research Applications

Anticancer Activity

Researchers have synthesized novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure to discover new anticancer agents. These compounds showed moderate to high antitumor activities against various cancer cell lines, including human lung adenocarcinoma, cervical carcinoma, breast cancer, and osteosarcoma. The study focused on one representative compound, diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(phenyl-amino)methyl)phosphonate, which demonstrated significant apoptosis induction and cell cycle arrest in HeLa cells, indicating a potential pathway for anticancer activity Yilin Fang et al., 2016.

Antitumor Activity

A study on 3-benzyl-substituted-4(3H)-quinazolinones revealed that certain analogues exhibited broad-spectrum antitumor activity with significantly higher potency than 5-fluorouracil, the positive control. Molecular docking suggested that the compounds could inhibit melanoma cell lines by targeting B-RAF kinase, highlighting their potential as effective antitumor agents Ibrahim A. Al-Suwaidan et al., 2016.

Antibacterial Activity

The synthesis of 7-(5'-Alkyl-1',3',4'-thiadiazol/oxadiazol-2'-ylthio)-6-fluoro-2,4-dimethylquinolines through a microwave-assisted method resulted in compounds with promising in vitro antibacterial activity. These compounds were more effective than conventional methods, offering a rapid and efficient approach to producing antibacterial agents M. Kidwai et al., 2000.

Antimicrobial and Anti-Proliferative Activities

N-Mannich bases of 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione were synthesized and evaluated for their in vitro inhibitory activity against pathogenic bacteria and Candida albicans. The study identified compounds with broad-spectrum antibacterial activities and potent anti-proliferative activity against various cancer cell lines, highlighting their potential as dual-function therapeutic agents L. H. Al-Wahaibi et al., 2021.